Cas no 2244568-06-5 (4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione)
4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2244568-06-5
- DB-412745
- F72096
- 4-Hydroxy-2-(1-methyl-2,6-dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione
- 4-hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindole-1,3-dione
- 4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione
- CS-0436791
- SCHEMBL21196697
-
- Inchi: 1S/C14H12N2O5/c1-15-10(18)6-5-8(13(15)20)16-12(19)7-3-2-4-9(17)11(7)14(16)21/h2-4,8,17H,5-6H2,1H3
- InChI Key: DYFPLJSQQAPUSL-UHFFFAOYSA-N
- SMILES: C1(O)=CC=CC2C(=O)N(C3C(=O)N(C)C(=O)CC3)C(=O)C1=2
Computed Properties
- Exact Mass: 288.07462149g/mol
- Monoisotopic Mass: 288.07462149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 95Ų
4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P023PQ7-250mg |
4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione |
2244568-06-5 | 97% | 250mg |
$156.00 | 2024-05-25 | |
| 1PlusChem | 1P023PQ7-1g |
4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione |
2244568-06-5 | 97% | 1g |
$454.00 | 2024-05-25 |
4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione
Introduction to 4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione (CAS No. 2244568-06-5) and Its Emerging Applications in Chemical Biology
4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione, identified by the chemical identifier CAS No. 2244568-06-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to the isoindoline class of heterocycles, which are known for their broad spectrum of biological activities and utility in drug discovery. The presence of multiple functional groups, including hydroxyl and dioxopiperidine moieties, contributes to its versatile reactivity and interaction with biological targets.
The isoindoline core is a fused bicyclic system that mimics the scaffold of several natural products and bioactive molecules. In particular, the 1-methyl-2,6-dioxopiperidine substituent introduces a rigid nitrogen-containing ring that can enhance binding affinity and selectivity in protein interactions. This structural motif has been explored in the development of kinase inhibitors, protease inhibitors, and other enzyme-targeting agents. The hydroxyl group at the 4-position further expands the compound’s potential by enabling hydrogen bonding interactions and modulating solubility properties.
Recent advancements in computational chemistry and molecular modeling have highlighted the promise of 4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione as a lead compound for drug discovery. Studies suggest that its rigid structure can stabilize transition states in enzymatic reactions, making it an attractive candidate for inhibiting key metabolic enzymes involved in cancer metabolism. For instance, preliminary computational studies indicate that this compound may interact with ATP-binding pockets of kinases such as EGFR and ALK, potentially disrupting signaling pathways critical for tumor growth.
Moreover, the dioxopiperidine moiety has been shown to exhibit significant bioisosteric properties with respect to other heterocyclic systems like pyrimidines and pyrazoles. This feature allows for structural optimization by replacing or modifying adjacent functional groups without compromising overall binding affinity. Such flexibility is particularly valuable in medicinal chemistry, where small structural changes can lead to dramatic improvements in pharmacokinetic profiles.
In vitro assays have demonstrated that derivatives of 4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione exhibit inhibitory activity against several targets relevant to inflammatory diseases and neurodegenerative disorders. The hydroxyl group at the 4-position appears to play a crucial role in modulating binding interactions with transcription factors and cytokine receptors. Additionally, the dioxopiperidine ring contributes to favorable pharmacokinetic properties by enhancing metabolic stability while maintaining solubility in aqueous environments.
The compound’s potential as an anti-inflammatory agent has been explored through interactions with nuclear factor kappa B (NFκB) signaling pathways. NFκB is a master regulator of inflammatory responses, and its dysregulation is implicated in chronic diseases such as rheumatoid arthritis and atherosclerosis. Early studies suggest that 4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione may inhibit NFκB activation by competing with key upstream kinases or modulating IkB degradation.
Another exciting avenue of research involves the application of this compound in neurodegenerative diseases such as Alzheimer’s disease (AD) and Parkinson’s disease (PD). The isoindoline scaffold has been identified as a privileged structure in several neuroprotective agents, and modifications to this core have shown promise in reducing amyloid-beta aggregation—a hallmark pathological feature of AD. The presence of both hydroxyl and dioxopiperidine groups provides multiple sites for further derivatization aimed at enhancing interaction with amyloid-beta plaques or tau protein aggregates.
Recent innovations in synthetic methodologies have enabled efficient preparation of analogs of 4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione, facilitating high-throughput screening campaigns. Advances in automated synthesis platforms have allowed researchers to rapidly generate libraries of structurally diverse derivatives while maintaining key pharmacophoric features intact. This approach has accelerated the identification of lead compounds with improved potency and selectivity profiles.
The compound’s unique electronic properties also make it an attractive candidate for use as a fluorescent probe or imaging agent in biological systems. Functionalization at the 4-position could introduce photophysical characteristics suitable for cellular uptake studies or enzyme activity assays. Such applications would be particularly valuable in real-time monitoring of drug-target interactions within living cells or tissues.
In conclusion,4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yliisoindoline)-1(3H)-dione (CAS No. 2244568–06–5) represents a promising scaffold for developing novel therapeutics across multiple disease areas including oncology,inflammatory disorders,and neurodegenerative diseases. Its versatile structural framework allows for extensive chemical modification while retaining key pharmacological properties that make it an ideal candidate for further exploration through both experimental and computational approaches.
2244568-06-5 (4-Hydroxy-2-(1-methyl-2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)